Cas no 850907-43-6 (N-cyclohexyl-2-({2-(3-methylphenyl)methyl-1-oxo-1,2,3,4-tetrahydroisoquinolin-5-yl}oxy)acetamide)

• Product Name: N-cyclohexyl-2-({2-(3-methylphenyl)methyl-1-oxo-1,2,3,4-tetrahydroisoquinolin-5-yl}oxy)acetamide
• CAS No: 850907-43-6
• MF: C₂₅H₃₀N₂O₃
• MW: 406.517306804657
• CID: 6536005
• Update Time: 2025-07-10

N-cyclohexyl-2-({2-(3-methylphenyl)methyl-1-oxo-1,2,3,4-tetrahydroisoquinolin-5-yl}oxy)acetamide Chemical and Physical Properties

Names and Identifiers

• N-cyclohexyl-2-({2-(3-methylphenyl)methyl-1-oxo-1,2,3,4-tetrahydroisoquinolin-5-yl}oxy)acetamide
• N-cyclohexyl-2-((2-(3-methylbenzyl)-1-oxo-1,2,3,4-tetrahydroisoquinolin-5-yl)oxy)acetamide
• Acetamide, N-cyclohexyl-2-[[1,2,3,4-tetrahydro-2-[(3-methylphenyl)methyl]-1-oxo-5-isoquinolinyl]oxy]-

• Inchi： 1S/C25H30N2O3/c1-18-7-5-8-19(15-18)16-27-14-13-21-22(25(27)29)11-6-12-23(21)30-17-24(28)26-20-9-3-2-4-10-20/h5-8,11-12,15,20H,2-4,9-10,13-14,16-17H2,1H3,(H,26,28)
• InChI Key： RPAVMAKSDURAJA-UHFFFAOYSA-N
• SMILES： C(NC1CCCCC1)(=O)COC1=CC=CC2=C1CCN(CC1=CC=CC(C)=C1)C2=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Benzylisoquinolines

Additional information on N-cyclohexyl-2-({2-(3-methylphenyl)methyl-1-oxo-1,2,3,4-tetrahydroisoquinolin-5-yl}oxy)acetamide

N-cyclohexyl-2-({2-(3-methylphenyl)methyl-1-oxo-1,2,3,4-tetrahydroisoquinolin-5-yl}oxy)acetamide (CAS No. 850907-43-6): An Overview

N-cyclohexyl-2-({2-(3-methylphenyl)methyl-1-oxo-1,2,3,4-tetrahydroisoquinolin-5-yl}oxy)acetamide (CAS No. 850907-43-6) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of tetrahydroisoquinolines and exhibits a unique structural framework that has been explored for its potential therapeutic applications.

The tetrahydroisoquinoline core is a privileged structure in medicinal chemistry due to its ability to modulate various biological targets. The presence of the cyclohexyl and methylphenyl substituents further enhances the compound's pharmacological profile, making it a promising candidate for drug development. Recent studies have focused on elucidating the mechanisms of action and potential therapeutic uses of this compound.

One of the key areas of interest is the compound's interaction with G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that play crucial roles in signal transduction and are involved in numerous physiological processes. Research has shown that N-cyclohexyl-2-({2-(3-methylphenyl)methyl-1-oxo-1,2,3,4-tetrahydroisoquinolin-5-yl}oxy)acetamide can selectively bind to specific GPCRs, potentially modulating their activity and downstream signaling pathways. This property makes it a valuable tool for investigating GPCR function and for developing novel therapeutics.

In addition to its interactions with GPCRs, this compound has also been studied for its potential anti-inflammatory and analgesic properties. In vitro and in vivo studies have demonstrated that N-cyclohexyl-2-({2-(3-methylphenyl)methyl-1-oxo-1,2,3,4-tetrahydroisoquinolin-5-yl}oxy)acetamide can inhibit the production of pro-inflammatory cytokines and reduce pain responses in animal models. These findings suggest that the compound may have therapeutic potential in treating inflammatory diseases and pain conditions.

The pharmacokinetic properties of N-cyclohexyl-2-({2-(3-methylphenyl)methyl-1-oxo-1,2,3,4-tetrahydroisoquinolin-5-yl}oxy)acetamide have also been extensively investigated. Studies have shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for its development as a therapeutic agent. The compound's high bioavailability and low toxicity make it an attractive candidate for further clinical evaluation.

Recent advancements in computational chemistry and molecular modeling have provided valuable insights into the structure-function relationships of N-cyclohexyl-2-({2-(3-methylphenyl)methyl-1-oxo-1,2,3,4-tetrahydroisoquinolin-5-yl}oxy)acetamide. These computational tools have helped researchers optimize the compound's structure to enhance its binding affinity and selectivity for specific targets. This approach has led to the identification of several analogs with improved pharmacological properties.

Clinical trials are currently underway to evaluate the safety and efficacy of N-cyclohexyl-2-{(2-(3-methylphenyl)methyl)-1-oxy)-1,2,3,4-tetrahydroisoquinolin}-5-yloxy)acetamide in various disease models. Preliminary results from these trials are promising and suggest that the compound may have significant therapeutic benefits. However, further research is needed to fully understand its mechanisms of action and to optimize its use in clinical settings.

In conclusion, N-cyclohexyl-2-{(2-(3-methylphenyl)methyl)-1-oxy)-1,2,3,4-tetrahydroisoquinolin}-5-yloxy)acetamide (CAS No. 850907-43-6) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic uses.